Cas no 1261494-83-0 (3,5-Bis(3-(trifluoromethyl)phenyl)isonicotinaldehyde)

• Product Name: 3,5-Bis(3-(trifluoromethyl)phenyl)isonicotinaldehyde
• CAS No: 1261494-83-0
• MF: C₂₀H₁₁F₆NO
• MW: 395.297866106033
• CID: 4984100
• Update Time: 2025-10-28

3,5-Bis(3-(trifluoromethyl)phenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(3-(trifluoromethyl)phenyl)isonicotinaldehyde

• Inchi： 1S/C20H11F6NO/c21-19(22,23)14-5-1-3-12(7-14)16-9-27-10-17(18(16)11-28)13-4-2-6-15(8-13)20(24,25)26/h1-11H
• InChI Key： UPTKRABDXGKHFS-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=NC=C(C2C=CC=C(C(F)(F)F)C=2)C=1C=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 492
• XLogP3: 5.3
• Topological Polar Surface Area: 30

Additional information on 3,5-Bis(3-(trifluoromethyl)phenyl)isonicotinaldehyde

Introduction to 3,5-Bis(3-(trifluoromethyl)phenyl)isonicotinaldehyde (CAS No. 1261494-83-0)

3,5-Bis(3-(trifluoromethyl)phenyl)isonicotinaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1261494-83-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of aldehydes and features a unique structural framework that includes both trifluoromethyl and phenyl substituents, which contribute to its distinct chemical properties and potential applications.

The molecular structure of 3,5-Bis(3-(trifluoromethyl)phenyl)isonicotinaldehyde consists of an isonicotinaldehyde core, which is a derivative of pyridine, modified with two trifluoromethyl-substituted phenyl groups at the 3-position. This arrangement imparts high lipophilicity and electronic characteristics that make it a valuable intermediate in synthetic chemistry. The presence of the trifluoromethyl group enhances the metabolic stability and binding affinity of the compound, making it particularly useful in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The combination of the pyridine ring and multiple aromatic substituents in 3,5-Bis(3-(trifluoromethyl)phenyl)isonicotinaldehyde suggests potential applications in the development of novel therapeutic agents. Specifically, this compound has been investigated for its role in modulating biological pathways associated with inflammation, pain perception, and neurodegenerative diseases.

One of the most compelling aspects of 3,5-Bis(3-(trifluoromethyl)phenyl)isonicotinaldehyde is its ability to serve as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactive aldehyde group to introduce further functionalization, enabling the creation of derivatives with tailored properties. For instance, studies have demonstrated its utility in generating novel heterocyclic compounds that exhibit potent biological activity.

The pharmaceutical industry has been particularly interested in exploring derivatives of this compound due to their potential as scaffolds for drug development. The trifluoromethyl group is known to enhance the binding affinity of small molecules to biological targets, making it a desirable feature in medicinal chemistry. Additionally, the phenyl rings contribute to hydrophobic interactions, which can improve drug solubility and bioavailability.

Recent advancements in computational chemistry have further enhanced the understanding of how 3,5-Bis(3-(trifluoromethyl)phenyl)isonicotinaldehyde interacts with biological systems. Molecular modeling studies have revealed that this compound can bind effectively to various protein targets, suggesting multiple potential therapeutic applications. These findings have spurred further research into optimizing its structure for improved efficacy and selectivity.

In addition to its pharmaceutical applications, 3,5-Bis(3-(trifluoromethyl)phenyl)isonicotinaldehyde has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. The ability to fine-tune its electronic characteristics through structural modifications opens up new avenues for developing advanced materials with tailored functionalities.

The synthesis of 3,5-Bis(3-(trifluoromethyl)phenyl)isonicotinaldehyde involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. These techniques include palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, which are essential for introducing the desired substituents at specific positions on the molecular framework.

As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is likely to grow. Collaborative efforts between chemists and biologists are expected to yield novel derivatives with enhanced therapeutic potential. Furthermore, interdisciplinary approaches combining synthetic chemistry with computational modeling will continue to drive innovation in this field.

The future prospects for 3,5-Bis(3-(trifluoromethyl)phenyl)isonicotinaldehyde are bright, with ongoing studies exploring its role in addressing some of the most pressing challenges in medicine and materials science. By leveraging its unique structural features and reactivity profile, researchers are poised to develop next-generation therapeutics and functional materials that could revolutionize multiple industries.